1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(2-methyl-3-nitrophenyl)methanone
• InChI: InChI=1S/C25H25N3O3/c1-19-22(13-8-14-23(19)28(30)31)25(29)27-17-15-26(16-18-27)24(20-9-4-2-5-10-20)21-11-6-3-7-12-21/h2-14,24H,15-18H2,1H3
• InChI Key: ILSGLDGCKFZOHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol

Description

1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine, also known as DPA-NMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine involves its binding to specific neurotransmitter receptors in the brain, including the dopamine and serotonin receptors. This binding leads to the activation or inhibition of these receptors, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific receptors it binds to and the concentration used. Some of the reported effects include changes in dopamine and serotonin release, alterations in neuronal excitability, and modulation of synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine in lab experiments is its high selectivity and potency for specific neurotransmitter receptors. This allows for precise and targeted manipulation of neuronal function. However, one of the limitations of using this compound is its potential toxicity and side effects, which can affect the reliability of experimental results.

Future Directions

There are several future directions for research on 1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine. One area of interest is the development of more selective and potent analogs of this compound for use in neuroscience research and potential therapeutic applications. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on neuronal function. Finally, there is a need for more comprehensive studies on the potential toxicity and side effects of this compound to ensure its safety for use in lab experiments and potential clinical applications.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various scientific fields. Its synthesis method is efficient and reliable, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound and its applications in neuroscience and potential therapeutic uses.

Synthesis Methods

The synthesis of 1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine involves the reaction of diphenylmethylamine with 2-methyl-3-nitrobenzoyl chloride, followed by the reaction of the resulting product with piperazine. The final compound is obtained through purification and isolation procedures. This synthesis method has been reported in several research studies and has been found to be efficient and reliable.

Scientific Research Applications

1-(diphenylmethyl)-4-(2-methyl-3-nitrobenzoyl)piperazine has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the field of neuroscience, where it has been used as a tool to study the function of neurotransmitter receptors in the brain. It has also been studied for its potential use as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.